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CAS No.: 139601-96-0

Cat. No.: B049730

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enopeptin A is a depsipeptide antibiotic belonging to the acyldepsipeptide (ADEP) class of

antimicrobial agents. These compounds are of significant interest in the field of antibiotic

research due to their novel mechanism of action, which circumvents many existing bacterial

resistance strategies. Unlike traditional antibiotics that often target cell wall synthesis, protein

synthesis, or DNA replication, Enopeptin A and its analogues function by dysregulating a key

bacterial protease, leading to uncontrolled protein degradation and subsequent cell death. This

guide provides a comprehensive overview of the antimicrobial spectrum of Enopeptin A,

detailed experimental protocols for its evaluation, and a visual representation of its mechanism

of action.

Data Presentation: Antimicrobial Spectrum
Quantitative data on the minimum inhibitory concentration (MIC) of Enopeptin A is not

extensively available in publicly accessible literature. However, the activity of closely related

acyldepsipeptides, such as ADEP1, provides a strong indication of the expected antimicrobial
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spectrum. The enopeptin class primarily exhibits activity against a range of Gram-positive

bacteria.

Table 1: Representative Antimicrobial Activity of the Enopeptin/ADEP Class

Bacterial Species Strain Information
Representative MIC
(µg/mL)

Reference

Staphylococcus

aureus
- 4-6 [1]

Streptococcus

pneumoniae
- Activity Reported [1]

Enterococcus faecalis - Activity Reported [1]

Enterococcus faecium - Activity Reported [1]

Bacillus subtilis - Activity Reported [1]

Streptococcus

pyogenes
- Activity Reported [1]

Mycobacterium

tuberculosis
- Activity Reported [1]

Note: The data presented are for the acyldepsipeptide (ADEP) class, to which Enopeptin A
belongs. Specific MIC values for Enopeptin A may vary. The class shows limited to no activity

against Gram-negative bacteria.[1]

Experimental Protocols
The determination of the antimicrobial spectrum of a lipophilic peptide like Enopeptin A
requires specific methodologies to ensure accurate and reproducible results. The following is a

detailed protocol for determining the Minimum Inhibitory Concentration (MIC) using the broth

microdilution method, synthesized from established guidelines for antimicrobial peptides.

Protocol: Broth Microdilution MIC Assay for Enopeptin A
1. Materials and Reagents:
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Enopeptin A (or other acyldepsipeptide)

Dimethyl sulfoxide (DMSO) for stock solution preparation

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well polypropylene microtiter plates (low-binding)

Bacterial strains for testing (e.g., Staphylococcus aureus ATCC 29213)

Tryptic Soy Agar (TSA) or other suitable solid media for bacterial culture

Sterile saline (0.85% NaCl) or Phosphate Buffered Saline (PBS)

Spectrophotometer

Incubator (37°C)

2. Preparation of Enopeptin A Stock and Dilutions:

Stock Solution: Prepare a 1 mg/mL stock solution of Enopeptin A in 100% DMSO. Due to

the lipophilic nature of the compound, ensure it is fully dissolved.

Serial Dilutions: Perform serial two-fold dilutions of the Enopeptin A stock solution in

CAMHB. It is crucial to maintain a consistent, low percentage of DMSO (e.g., ≤1%) in the

final well concentrations to avoid solvent-induced bacterial growth inhibition.

3. Inoculum Preparation:

From a fresh (18-24 hour) culture plate, pick 3-5 isolated colonies of the test bacterium.

Suspend the colonies in sterile saline or PBS.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard

(approximately 1.5 x 10⁸ CFU/mL) using a spectrophotometer (OD₆₂₅ of 0.08-0.10).

Dilute the adjusted suspension in CAMHB to achieve a final inoculum density of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
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4. Assay Procedure:

Dispense 100 µL of the standardized bacterial inoculum into each well of a 96-well

polypropylene plate.

Add 10 µL of the serially diluted Enopeptin A solutions to the corresponding wells.

Controls:

Positive Control: Wells containing only the bacterial inoculum in CAMHB (no antibiotic).

Negative Control (Sterility): Wells containing only CAMHB.

Solvent Control: Wells containing the bacterial inoculum and the highest concentration of

DMSO used in the dilutions.

Seal the plate and incubate at 37°C for 18-24 hours.

5. Interpretation of Results:

The MIC is defined as the lowest concentration of Enopeptin A that completely inhibits

visible growth of the bacterium.

Growth can be assessed visually or by measuring the optical density at 600 nm using a

microplate reader.

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for MIC determination of Enopeptin A.

Signaling Pathway: Deregulation of ClpP Protease
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Caption: Mechanism of ClpP protease deregulation by Enopeptin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Antimicrobial Spectrum of Enopeptin A: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049730/docs#the-antimicrobial-spectrum-of-
enopeptin-a-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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